N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide

• IUPAC Name: N-butyl-3-[[(3,5-dimethoxybenzoyl)amino]methyl]piperidine-1-carboxamide
• InChI: InChI=1S/C20H31N3O4/c1-4-5-8-21-20(25)23-9-6-7-15(14-23)13-22-19(24)16-10-17(26-2)12-18(11-16)27-3/h10-12,15H,4-9,13-14H2,1-3H3,(H,21,25)(H,22,24)
• InChI Key: UWMRFTOZPZNAJA-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)N1CCCC(C1)CNC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C20H31N3O4
• Molecular Weight: 377.5 g/mol

Description

N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide, also known as JNJ-5207852, is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and its inhibition has been suggested as a potential therapeutic target for the treatment of diabetes and obesity.

Mechanism of Action

PTP1B is a negative regulator of insulin signaling, and its inhibition by N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide leads to increased insulin sensitivity and glucose uptake in target tissues. N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide binds to the catalytic domain of PTP1B and prevents its dephosphorylation of insulin receptor substrate-1 (IRS-1), a key mediator of insulin signaling. This results in increased phosphorylation of IRS-1 and downstream activation of the insulin signaling pathway.
Biochemical and Physiological Effects:
N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide has been shown to improve glucose homeostasis and insulin sensitivity in animal models of diabetes and obesity. In addition, N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide has been shown to reduce body weight and adiposity in obese mice. These effects are thought to be mediated by the inhibition of PTP1B and the resulting activation of the insulin signaling pathway.

Advantages and Limitations for Lab Experiments

N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide is a potent and selective inhibitor of PTP1B, making it a useful tool for studying the role of PTP1B in insulin signaling and glucose homeostasis. However, its lipophilic nature and low solubility in aqueous solutions can make it difficult to work with in some experimental settings. In addition, the high cost of N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide may limit its use in some labs.

Future Directions

There are several potential future directions for research on N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide. One area of interest is the development of more potent and selective PTP1B inhibitors that can be used in clinical settings. Another area of interest is the study of the long-term effects of PTP1B inhibition on glucose homeostasis and insulin sensitivity, as well as potential side effects of chronic PTP1B inhibition. Finally, there is interest in the development of combination therapies that target multiple components of the insulin signaling pathway for the treatment of diabetes and obesity.

Scientific Research Applications

N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide has been extensively studied for its potential therapeutic effects in diabetes and obesity. In vitro studies have shown that N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide inhibits PTP1B activity in a dose-dependent manner, leading to increased insulin sensitivity and glucose uptake in adipocytes and skeletal muscle cells. In vivo studies in animal models of diabetes and obesity have also demonstrated the beneficial effects of N-butyl-3-{[(3,5-dimethoxybenzoyl)amino]methyl}-1-piperidinecarboxamide on glucose homeostasis and body weight.